Cas no 103850-77-7 (Picras-3-ene-12,16-dione,11,20-epoxy-1,2,11-trihydroxy-6-[(3-methyl-1-oxo-2-butenyl)oxy]-, (1b,2a,6a,11b)- (9CI))

• Product Name: Picras-3-ene-12,16-dione,11,20-epoxy-1,2,11-trihydroxy-6-[(3-methyl-1-oxo-2-butenyl)oxy]-, (1b,2a,6a,11b)- (9CI)
• CAS No: 103850-77-7
• MF: C₂₅H₃₂O₉
• MW: 476.516188621521
• CID: 165994
• PubChem ID: 124852
• Update Time: 2025-04-19

Picras-3-ene-12,16-dione,11,20-epoxy-1,2,11-trihydroxy-6-[(3-methyl-1-oxo-2-butenyl)oxy]-, (1b,2a,6a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-12,16-dione,11,20-epoxy-1,2,11-trihydroxy-6-[(3-methyl-1-oxo-2-butenyl)oxy]-, (1b,2a,6a,11b)- (9CI)
• 12-dehydro-6alpha-senecioyloxychaparrin
• 12-Dsoc
• Picras-3-ene-12,16-dione,11,20-epoxy-1,2,11-trihydroxy-6-[(3-methyl-1-oxo-2-butenyl)oxy]-, (1b...
• (1beta,2alpha,6alpha,11alpha)-1,2,11-trihydroxy-12,16-dioxo-11,20-epoxypicras-3-en-6-yl 3-methylbut-2-enoate
• Picras-3-ene-12,16-dione, 11,20-epoxy-1,2,11-trihydroxy-6-((3-methyl-1-oxo-2-butenyl)oxy)-, (1beta,2alpha,6alpha,11beta)-
• 103850-77-7
• [(1S,4R,6R,7S,11S,12R,13S,16S,17S,18S,19R)-4,16,17-Trihydroxy-6,14,18-trimethyl-5,9-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-12-yl] 3-methylbut-2-enoate
• Chaparrin, 12-dehydro-6alpha-senecioyloxy-
• 1,2,11-Trihydroxy-12,16-dioxo-11,20-epoxypicras-3-en-6-yl 3-methylbut-2-enoate
• DTXSID70908640

• Inchi： 1S/C25H32O9/c1-10(2)6-15(27)33-18-17-11(3)7-14(26)20(30)23(17,5)22-24-9-32-25(22,31)19(29)12(4)13(24)8-16(28)34-21(18)24/h6-7,12-14,17-18,20-22,26,30-31H,8-9H2,1-5H3/t12-,13+,14+,17-,18-,20-,21-,22-,23-,24-,25+/m1/s1
• InChI Key： KVDUCPNVQRXURP-LDWFOVIJSA-N
• SMILES： O1C[C@@]23[C@H]4[C@@H]([C@H]5C(C)=C[C@@H]([C@H]([C@]5(C)[C@H]2[C@@]1(C([C@H](C)[C@@H]3CC(=O)O4)=O)O)O)O)OC(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 476.20466
• Monoisotopic Mass: 476.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.5
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 676.6°C at 760 mmHg
• Flash Point: 228.7°C
• Refractive Index: 1.609
• PSA: 139.59